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Compound of Interest

Compound Name: (2R)-2-Ethynylazetidine

Cat. No.: B15204341

Technical Guide: (2R)-2-Ethynylazetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2-Ethynylazetidine is a chiral, saturated heterocyclic compound containing a strained
four-membered azetidine ring and a reactive terminal alkyne (ethynyl group). This unique
combination of functionalities makes it a potentially valuable building block in medicinal
chemistry and drug discovery. The rigid azetidine scaffold can introduce favorable three-
dimensional structural properties into molecules, while the ethynyl group offers a versatile
handle for a variety of chemical transformations, including click chemistry, Sonogashira
coupling, and nucleophilic additions. This document provides a summary of the known
properties of (2R)-2-Ethynylazetidine.

Molecular Properties

The fundamental molecular properties of (2R)-2-Ethynylazetidine are summarized in the table
below.
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Property Value Source
Molecular Formula CsH7N [1]
Molecular Weight 81.12 g/mol [1]

CAS Number 2306254-10-2 [1]
Chirality (2R)

InChi Key ZZDARAJSBNOCGZ- (1]

YFKPBYRVSA-N

Note: The hydrochloride salt of this compound has a molecular formula of CsHsCIN and a
molecular weight of 117.58 g/mol .

Experimental Data

As of the latest literature review, detailed experimental protocols, specific biological activity
data, and defined signaling pathways for (2R)-2-Ethynylazetidine are not extensively reported
in publicly accessible scientific literature. The compound is primarily available through chemical
suppliers, indicating its role as a building block for further chemical synthesis.

Potential Synthetic Applications

The structural features of (2R)-2-Ethynylazetidine suggest its utility in the synthesis of more
complex molecules. The following diagram illustrates a logical workflow for its potential
application in the synthesis of a hypothetical drug candidate.
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Caption: A potential synthetic workflow utilizing (2R)-2-Ethynylazetidine.
Experimental Considerations:

o Protection of the Azetidine Nitrogen: The secondary amine of the azetidine ring is a reactive
nucleophile. In many synthetic routes, it would likely require protection (e.g., as a Boc or Cbz
carbamate) to prevent unwanted side reactions during the manipulation of the ethynyl group.

o Reactions of the Ethynyl Group: The terminal alkyne is a versatile functional group.
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o Click Chemistry: It can readily undergo copper-catalyzed or strain-promoted azide-alkyne
cycloadditions (CUAAC or SPAAC) to form triazoles, which are common linkages in drug
molecules.

o Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction allows for the
formation of a carbon-carbon bond between the terminal alkyne and aryl or vinyl halides,
enabling the introduction of aromatic systems.

o Nucleophilic Addition: The acidic proton of the terminal alkyne can be removed by a strong
base to form an acetylide, which can then act as a nucleophile.

Logical Relationship of Functional Groups to
Bioactivity

The azetidine ring and the ethynyl group can both contribute to the biological activity of a final
compound. The following diagram illustrates the logical relationship between these structural
components and their potential impact on pharmacological properties.
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Caption: Relationship between the functional moieties of (2R)-2-Ethynylazetidine and
potential pharmacological properties.

Conclusion
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(2R)-2-Ethynylazetidine is a promising, yet underexplored, building block for medicinal
chemistry. Its rigid, chiral core and reactive ethynyl handle provide a foundation for the
synthesis of novel chemical entities. While specific biological data for this compound is not
readily available, its structural motifs are of significant interest in modern drug design. Further
research into the applications and biological effects of molecules derived from this scaffold is
warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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